Cas no 121842-70-4 (3-(butylsulfinyl)-l-alanine)

3-(butylsulfinyl)-l-alanine structure
3-(butylsulfinyl)-l-alanine structure
Product Name:3-(butylsulfinyl)-l-alanine
CAS No:121842-70-4
MF:C7H15NO3S
MW:193.263900995255
CID:1212983
PubChem ID:25763847
Update Time:2025-04-20

3-(butylsulfinyl)-l-alanine Chemical and Physical Properties

Names and Identifiers

    • 3-(Butylsulfinyl)-L-alanine
    • (2R)-2-Amino-3-(butylsulfinyl)propanoic acid
    • 3-(Butylsulfinyl)-L-alanin
    • L-alanine, 3-(butylsulfinyl)-
    • L-ALANINE, 3-[(R)-BUTYLSULFINYL]-
    • 121842-70-4
    • (2R)-2-azaniumyl-3-[(R)-butylsulfinyl]propanoate
    • DB-326541
    • 3-(butylsulfinyl)-l-alanine
    • Inchi: 1S/C7H15NO3S/c1-2-3-4-12(11)5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-,12+/m0/s1
    • InChI Key: CBFHOPPJBYHALQ-PWCHPLFNSA-N
    • SMILES: [S@@](CCCC)(C[C@@H](C(=O)[O-])[NH3+])=O

Computed Properties

  • Exact Mass: 193.07735
  • Monoisotopic Mass: 193.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 80.39
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